Cas no 1806412-70-3 (2-Bromo-1-(5-iodo-2-nitrophenyl)propan-1-one)

• Product Name: 2-Bromo-1-(5-iodo-2-nitrophenyl)propan-1-one
• CAS No: 1806412-70-3
• MF: C₉H₇BrINO₃
• MW: 383.965254068375
• CID: 4976365
• Update Time: 2025-05-24

2-Bromo-1-(5-iodo-2-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(5-iodo-2-nitrophenyl)propan-1-one

• Inchi： 1S/C9H7BrINO3/c1-5(10)9(13)7-4-6(11)2-3-8(7)12(14)15/h2-5H,1H3
• InChI Key： XZYIYZSAHQTGHK-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)C(C(C)Br)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 3.3
• Topological Polar Surface Area: 62.9

Additional information on 2-Bromo-1-(5-iodo-2-nitrophenyl)propan-1-one

Professional Introduction to Compound with CAS No. 1806412-70-3 and Product Name: 2-Bromo-1-(5-iodo-2-nitrophenyl)propan-1-one

The compound with the CAS number 1806412-70-3 and the product name 2-Bromo-1-(5-iodo-2-nitrophenyl)propan-1-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural motifs, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both bromo and iodo substituents, along with a nitro group, makes this molecule a versatile intermediate for synthetic chemists exploring various biochemical pathways.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds for their pharmacological properties. The 2-Bromo-1-(5-iodo-2-nitrophenyl)propan-1-one structure fits well within this trend, as it combines aromatic and aliphatic moieties that are often associated with biological activity. Specifically, the bromo substituent at the second carbon position and the iodo group at the fifth position of the phenyl ring provide multiple sites for further functionalization, enabling chemists to tailor the compound's properties for specific biological targets.

One of the most compelling aspects of this compound is its potential role in medicinal chemistry. The nitro group, located on the second carbon of the phenyl ring, is a well-known pharmacophore that can influence both electronic and steric properties of a molecule. This feature has been exploited in various drug discovery campaigns to modulate receptor binding affinities and metabolic stability. Additionally, the aliphatic side chain terminating in a ketone group offers opportunities for further derivatization, such as reduction to alcohols or condensation reactions to form more complex structures.

Recent studies have highlighted the importance of 2-Bromo-1-(5-iodo-2-nitrophenyl)propan-1-one in the synthesis of biologically active molecules. For instance, researchers have utilized this compound as a key intermediate in the preparation of kinase inhibitors, which are critical targets in oncology research. The bromo and iodo groups serve as excellent handles for cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, allowing for the introduction of diverse aryl or vinyl groups onto the scaffold. These modifications can fine-tune the compound's interactions with biological targets, leading to improved efficacy and selectivity.

The pharmaceutical industry's interest in 2-Bromo-1-(5-iodo-2-nitrophenyl)propan-1-one is also driven by its potential applications in drug discovery pipelines. The compound's structural features make it a suitable candidate for fragment-based drug design, where small molecular fragments are screened for their ability to bind to biological targets. Once identified, these fragments can be optimized through iterative chemical modifications to develop lead compounds for further development. The presence of multiple functional groups on 2-Bromo-1-(5-iodo-2-nitrophenyl)propan-1-one provides ample opportunities for such optimization strategies.

In addition to its role in kinase inhibition studies, this compound has shown promise in other therapeutic areas. For example, researchers have explored its use in developing antimicrobial agents. The nitro group is known to exhibit oxidizing properties, which can be leveraged to disrupt bacterial cell wall synthesis or other essential metabolic pathways. Furthermore, the bromo and iodo substituents can be used to introduce structural rigidity into molecules designed to interact with bacterial enzymes or receptors.

The synthetic utility of 2-Bromo-1-(5-iodo-2-nitrophenyl)propan-1-one extends beyond its immediate applications in drug discovery. It serves as a valuable building block for more complex molecules in organic synthesis. The ability to selectively modify different functional groups on this compound allows chemists to construct intricate molecular architectures with precision. This flexibility is particularly important in natural product synthesis, where complex target structures often require multiple steps involving different reaction types.

From an industrial perspective, the demand for high-quality intermediates like 1806412-70-3 underscores their importance in modern pharmaceutical manufacturing. Companies specializing in fine chemicals recognize that efficient synthesis routes and reliable supply chains are critical factors contributing to successful drug development programs. The unique properties of this compound make it an attractive choice for both academic researchers and industrial chemists looking to push the boundaries of medicinal chemistry.

The future prospects for 2-Bromo-1-(5-iodo-2-nitrophenyl)propan-1-one are bright, given its versatility and potential applications across multiple therapeutic areas. As research continues to uncover new biological targets and mechanisms of disease, compounds like this will play an increasingly important role in developing next-generation therapeutics. The ongoing development of novel synthetic methodologies will further enhance their utility, making them indispensable tools for chemists working at the forefront of drug discovery.